3-[1-Ethyl-3-(hydroxymethyl)-1H-pyrazol-5-yl]benzonitrile

• Molecular Formula: C13H13N3O
• Molecular Weight: 227.26 g/mol
• IUPAC Name: 3-[2-ethyl-5-(hydroxymethyl)pyrazol-3-yl]benzonitrile
• InChI: InChI=1S/C13H13N3O/c1-2-16-13(7-12(9-17)15-16)11-5-3-4-10(6-11)8-14/h3-7,17H,2,9H2,1H3
• InChI Key: HAOQEQVCMKZSGV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)CO)C2=CC=CC(=C2)C#N

Description

3-[1-Ethyl-3-(hydroxymethyl)-1H-pyrazol-5-yl]benzonitrile is a useful research compound. Its molecular formula is C13H13N3O and its molecular weight is 227.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

NaBH4 (252 mg, 6.6 mmol) was added portionwise to a stirred solution of 3-(1-ethyl-3-formyl-1H-pyrazol-5-yl)-benzonitrile (1.5 g, 6.6 mmol) in EtOH (25 mL) at 0° C. The mixture was warmed to RT and stirred for a further 30 min., NH4Cl solution (10 ml) was added, the EtOH removed under reduced pressure, H2O (30 mL) added, and the aqueous mixture extracted with EtOAc (2×70 mL). The combined organic extracts were washed with brine (25 mL), dried (MgSO4) and concentrated under reduced pressure to yield the crude alcohol (1.49 g, quant.). 1H NMR (CDCl3, 360 MHz) δ 7.78-7.54 (4H, m), 6.31 (1H, s), 4.72 (2H, s), 4.11 (2H, q, J=7.3 Hz), 1.42 (3H, t, J=7.3 Hz). MS (ES+) C13H13N3O requires: 227, found: 228 (M+H+, 70%).